Cas no 851805-59-9 (1-(2-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 851805-59-9
• MF: C₁₉H₁₇F₃N₂O₂S
• MW: 394.410693883896
• CID: 6347838
• PubChem ID: 4428499
• Update Time: 2025-10-18

1-(2-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• (2-methoxyphenyl)(2-((3-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• F0630-1303
• AKOS024589216
• 851805-59-9
• (2-methoxyphenyl)-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 1-(2-methoxybenzoyl)-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C19H17F3N2O2S/c1-26-16-8-3-2-7-15(16)17(25)24-10-9-23-18(24)27-12-13-5-4-6-14(11-13)19(20,21)22/h2-8,11H,9-10,12H2,1H3
• InChI Key： PXYPKCIBFVPUIU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)C1=NCCN1C(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 394.09628345g/mol
• Monoisotopic Mass: 394.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(2-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(2-Methoxybenzoyl)-2-({3-(Trifluoromethyl)Phenylmethyl}Sulfanyl)-4,5-Dihydro-1H-Imidazole (CAS No. 851805-59-9)

1-(2-Methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-59-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 2-methoxybenzoyl group and a trifluoromethylphenylmethyl sulfanyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's imidazole core is a well-known pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This has led to a surge in searches for "imidazole derivatives in drug development" and "CAS 851805-59-9 applications." With the growing demand for novel therapeutic agents, 1-(2-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole is being studied for its potential role in addressing antibiotic resistance and chronic diseases, aligning with current healthcare trends.

In agrochemicals, the trifluoromethyl group is a key functional moiety known to enhance the bioactivity of pesticides and herbicides. This has sparked interest in queries like "trifluoromethyl compounds in agriculture" and "sustainable crop protection chemicals." The compound's structural features suggest it could contribute to next-generation agrochemicals with improved efficacy and environmental safety.

From a synthetic chemistry perspective, the sulfanyl linkage in 1-(2-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole offers versatility for further derivatization. This aligns with the rising popularity of "click chemistry in drug design" and "modular synthesis approaches," as researchers seek efficient methods to build complex molecules. The compound's CAS No. 851805-59-9 is frequently referenced in patent literature, indicating its commercial potential.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring quality in pharmaceutical applications, responding to industry demands for "high-purity chemical standards" and "QC protocols for APIs." The compound's stability profile and solubility characteristics are also active areas of investigation.

Environmental and regulatory considerations are increasingly important in chemical research. While 1-(2-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole shows promise, its ecological impact and biodegradability are subjects of ongoing study. This reflects broader market trends toward "green chemistry principles" and "sustainable pharmaceutical manufacturing," topics that dominate contemporary chemical industry discussions.

The commercial availability of CAS 851805-59-9 through specialty chemical suppliers has facilitated its adoption in research programs worldwide. Procurement inquiries often include terms like "high-quality research chemicals" and "custom synthesis services," highlighting the compound's role in both academic and industrial settings. Its price and scalability remain important factors for potential applications.

Future research directions for 1-(2-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole may explore its potential in neurological disorders, given the increasing prevalence of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier could make it valuable for "CNS drug discovery" initiatives. Additionally, its application in material science, particularly for "functional organic materials," represents an emerging area of interest.

In conclusion, 1-(2-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-59-9) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its continued study addresses critical challenges in healthcare, agriculture, and sustainable chemistry, making it a compound of enduring relevance in modern research and development.